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Compound of Interest

YTTERBIUM(II) CHLORIDE
HEXAHYDRATE

Cat. No.: B1148365

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for Ytterbium(lil)
chloride hexahydrate (YbCIs:6H20). The information is compiled and presented to meet the
needs of laboratory personnel and professionals in drug development, emphasizing safe

handling, potential hazards, and emergency procedures. All data is presented in a structured
format for clarity and ease of use.

Section 1: Chemical and Physical Properties

Ytterbium(lll) chloride hexahydrate is a deliquescent solid, meaning it readily absorbs
moisture from the air.[1] It is crucial to store it in a dry, inert atmosphere.[2] Key physical and
chemical properties are summarized in the table below.
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Property Value

Chemical Formula YbCl3-6H20

Molecular Weight 387.49 g/mol

Appearance White to off-white crystals or lumps
Density 2.58 g/mL at 25 °CJ3]

Melting Point 180 °C (decomposes)[3]

Solubility Soluble in water.[4]

Section 2: Hazard Identification and Classification

Ytterbium(lll) chloride hexahydrate is classified as a hazardous substance according to the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary

hazards are skin irritation, serious eye irritation, and respiratory tract irritation.[5][6]

GHS Classification

Hazard Class Category Hazard Statement

) ] o H315: Causes skin irritation[5]
Skin Corrosion/Irritation 2 6]
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation[5][6]

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation[5][6]

The GHS pictogram associated with these hazards is the exclamation mark (GHS07).[6] The

signal word is "Warning".[7][6]
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GHS Hazard Classification for Ytterbium(lll) Chloride Hexahydrate.

Section 3: Toxicology

The toxicological effects of ytterbium(lil) chloride have been investigated in various animal
models. Acute toxicity is characterized by delayed effects, and the substance is a known irritant
to the skin and eyes.

Acute Toxicity

The following table summarizes the available quantitative data on the acute toxicity of
ytterbium(lll) chloride. It is important to note that some older data is for the anhydrous form.

Route of .

o ] Species Test Value
Administration
Oral Mouse LD50 4836 mg/kg
Intraperitoneal Mouse LD50 300 mg/kg
Intraperitoneal Guinea Pig LD50 132 mg/kg
Intravenous Hamster TDLo 50 mg/kg

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLo: Toxic
Dose Low. The lowest dose of a substance introduced by any route, other than inhalation, over
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any given period of time, and reported to produce any toxic effect in humans, or to produce

tumorigenic or reproductive effects in animals.

Experimental Protocols

Detailed experimental protocols for the toxicological studies on ytterbium(lil) chloride

hexahydrate are not readily available in recently published literature. The primary source of

much of the acute toxicity data appears to be a study from 1962 by Haley et al. The following

descriptions are based on standard toxicological testing methodologies of that era.

Acute Oral Toxicity (LD50):

Principle: To determine the single dose of a substance that will cause the death of 50% of a
group of test animals when administered orally.

General Methodology: A group of animals (e.g., mice) would be fasted and then administered
a specific dose of ytterbium(lll) chloride, likely dissolved in water, via gavage. Several dose
groups would be used to determine the dose-response relationship. The animals would be
observed for a set period (typically 14 days) for signs of toxicity and mortality. A statistical
method, such as the probit method, would then be used to calculate the LD50 value.

Skin and Eye Irritation (Draize Test):

e Principle: To assess the potential of a substance to cause irritation to the skin and eyes.

General Methodology for Eye Irritation: A small amount of the test substance (e.g., 0.1 mL of
a solution or 100 mg of a solid) would be instilled into the conjunctival sac of one eye of a
conscious rabbit. The other eye serves as a control. The eyes are then observed and scored
for corneal opacity, iritis, and conjunctivitis at specific intervals (e.g., 1, 24, 48, and 72 hours,
and up to 21 days).

General Methodology for Skin Irritation: A small amount of the test substance is applied to a
shaved patch of skin on the back of a rabbit, typically under a gauze patch. The site is
observed for signs of erythema (redness) and edema (swelling) at various time points after
application. For ytterbium chloride, studies were conducted on both intact and abraded skin,
with more severe effects noted on abraded skin.
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Section 4: Safe Handling and Emergency
Procedures

Adherence to strict safety protocols is mandatory when handling ytterbium(lll) chloride
hexahydrate to minimize exposure and prevent adverse health effects.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust.[2]

» Eye Protection: Wear chemical safety goggles or a face shield.[2]
» Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber).[2]

o Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved
particulate respirator should be worn.[8]

First Aid Measures

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[9]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, seek medical attention.[5][9]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2][9]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 1-2 glasses of water to drink. Seek immediate medical attention.[10]

Spills and Disposal

In the event of a spill, avoid generating dust.[2] Wear appropriate PPE and sweep up the
material. Place it in a sealed container for disposal.[2] Dispose of the waste in accordance with
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local, state, and federal regulations.[2] Do not allow the material to enter drains or waterways.

[2]
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General Laboratory Safety Workflow for Handling Ytterbium(lll) Chloride Hexahydrate.

Section 5: Storage and Stability

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2] It is
hygroscopic and should be protected from moisture.[2]

o Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents.

o Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes
of hydrogen chloride and ytterbium oxides.[2]

This guide is intended to provide comprehensive safety information for trained professionals.
Always refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most
current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ytterbium(lll) Chloride Hexahydrate: A Comprehensive
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148365#ytterbium-iii-chloride-hexahydrate-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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